2-sulfanyl-1,3-benzoxazole-5-carboxylic acid

• IUPAC Name: 2-sulfanyl-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C8H5NO3S/c10-7(11)4-1-2-6-5(3-4)9-8(13)12-6/h1-3H,(H,9,13)(H,10,11)
• InChI Key: GUGDWCNTMFYFRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)N=C(O2)S
• Molecular Formula: C8H5NO3S
• Molecular Weight: 195.20 g/mol

Description

2-sulfanyl-1,3-benzoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H5NO3S and its molecular weight is 195.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Control of Protein Function in Cells : CID is a valuable tool to study biological processes with high precision and spatiotemporal resolution. It is primarily used for dissecting signal transductions and has extended applications in membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

• Inducible Gene Regulation and Editing : Engineered PROTAC-CID systems have been developed for inducible gene regulation and gene editing. These systems allow fine-tuning of gene expression and multiplex biological signals with different logic gating operations. They also facilitate transient genome manipulation (Ma et al., 2023).

• Reversible Control of Protein Localization : Using photocaged-photocleavable chemical dimerizers, researchers can rapidly activate and deactivate protein interactions with light, allowing for controlled studies of dynamic biological processes like peroxisome transport and mitotic checkpoint signaling (Aonbangkhen et al., 2018).

• Water Use Efficiency and Productivity in Barley : CID, in the form of carbon isotope discrimination, is used as a selection criterion for improving water use efficiency (WUE) and productivity in barley under different environmental conditions (Anyia et al., 2007).

• Safety in Stem Cell Therapy : The iC9/CID safeguard system in induced pluripotent stem cells (iPSCs) addresses the issue of tumorigenic potential by initiating apoptosis upon activation, providing a safety mechanism for clinical therapies (Ando et al., 2015).

• Solving Problems in Cell Biology : CID techniques have been instrumental in solving various problems in cell biology, especially in studying lipid second messengers and small GTPases. These techniques offer improved specificity and the ability to manipulate multiple systems simultaneously (DeRose, Miyamoto, & Inoue, 2013).

• Improving Therapy Safety Using Human Induced Pluripotent Stem Cells : The introduction of the iC9 suicide gene in hiPSCs, activated by CID, is a strategy to enhance safety in stem cell therapies. It ensures rapid elimination of transduced cells, reducing risks like oncogenic transformation (Yagyu et al., 2015).

• Dimerization for Cellular Mechanotransduction : CID, particularly rapamycin-induced dimerization, is used in studies of cellular mechanotransduction. This approach aids in quantifying key interactions involved in CID and exploring their applications in biological processes (Wang et al., 2019).